molecular formula C17H16FNO4S B5496137 4-(2-fluorophenoxy)-1-(3-thienylcarbonyl)piperidine-4-carboxylic acid

4-(2-fluorophenoxy)-1-(3-thienylcarbonyl)piperidine-4-carboxylic acid

Cat. No. B5496137
M. Wt: 349.4 g/mol
InChI Key: SJDJBIAPBSMJRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(2-fluorophenoxy)-1-(3-thienylcarbonyl)piperidine-4-carboxylic acid, commonly known as FTPP, is a synthetic compound that belongs to the class of piperidine carboxylic acid derivatives. It has gained significant attention in the scientific community for its potential therapeutic applications due to its unique chemical structure and mechanism of action.

Mechanism of Action

FTPP exerts its pharmacological effects through the inhibition of the enzyme phosphodiesterase 4 (PDE4), which plays a key role in the regulation of intracellular signaling pathways. By inhibiting PDE4, FTPP increases the levels of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), which are important second messengers involved in various physiological processes.
Biochemical and Physiological Effects:
FTPP has been shown to exhibit anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). It also exhibits analgesic effects by reducing the sensitivity of pain receptors in the nervous system. Furthermore, FTPP has been shown to have antidepressant effects by modulating the levels of neurotransmitters such as serotonin and dopamine.

Advantages and Limitations for Lab Experiments

One of the major advantages of FTPP is its high selectivity for PDE4, which makes it a promising candidate for the development of new drugs with fewer side effects. However, its low solubility and stability in aqueous solutions can pose challenges in laboratory experiments. In addition, the high cost of synthesis and purification can limit its availability for research purposes.

Future Directions

There are several future directions for the research and development of FTPP. One direction is to investigate its potential use in the treatment of neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease. Another direction is to explore its potential use in the treatment of inflammatory bowel disease and other autoimmune disorders. Furthermore, the development of new derivatives of FTPP with improved pharmacokinetic properties and selectivity for PDE4 can lead to the discovery of new drugs with better therapeutic efficacy and safety profiles.
Conclusion:
In conclusion, FTPP is a synthetic compound with promising therapeutic potential due to its unique chemical structure and mechanism of action. Its inhibition of PDE4 has been shown to exhibit anti-inflammatory, analgesic, and antidepressant effects. Despite its limitations in laboratory experiments, FTPP remains a promising candidate for the development of new drugs for various medical conditions. Further research and development are needed to fully explore its therapeutic potential and to discover new derivatives with improved pharmacokinetic properties.

Synthesis Methods

FTPP is synthesized through a multistep process involving the reaction of various chemical reagents. The first step involves the reaction of 2-fluorophenol with 3-thiophenecarboxylic acid chloride in the presence of a base to form 2-fluorophenoxy-3-thiophenecarboxylic acid. The second step involves the reaction of the intermediate product with piperidine-4-carboxylic acid in the presence of a coupling agent to form FTPP. The final product is then purified through recrystallization or chromatography techniques.

Scientific Research Applications

FTPP has been extensively studied for its potential therapeutic applications in various medical conditions. It has been shown to exhibit anti-inflammatory, analgesic, and antidepressant properties. In addition, FTPP has been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.

properties

IUPAC Name

4-(2-fluorophenoxy)-1-(thiophene-3-carbonyl)piperidine-4-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H16FNO4S/c18-13-3-1-2-4-14(13)23-17(16(21)22)6-8-19(9-7-17)15(20)12-5-10-24-11-12/h1-5,10-11H,6-9H2,(H,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SJDJBIAPBSMJRE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1(C(=O)O)OC2=CC=CC=C2F)C(=O)C3=CSC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H16FNO4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

349.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.